Cas no 71033-00-6 (1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)-)

• Product Name: 1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)-
• CAS No: 71033-00-6
• MF: C₁₄H₁₀BrNO₄
• MW: 336.137503147125
• CID: 569622
• PubChem ID: 116984
• Update Time: 2025-04-19

1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylicacid, 2-bromo-5-(phenylamino)-
• 2-anilino-5-bromoterephthalic acid
• 2-bromo-5-(phenylamino)benzene-1,4-dicarboxylic acid
• 71033-00-6
• AKOS024336388
• NS00037143
• DTXSID0072223
• SCHEMBL708364
• EINECS 275-140-0
• 1,4-Benzenedicarboxylic acid, 2-bromo-5-(phenylamino)-

• Inchi： 1S/C14H10BrNO4/c15-11-6-10(14(19)20)12(7-9(11)13(17)18)16-8-4-2-1-3-5-8/h1-7,16H,(H,17,18)(H,19,20)
• InChI Key： XEXVUFBWMIYKRM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C=C1C(=O)O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.9793
• Monoisotopic Mass: 334.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 86.6Ų

Experimental Properties

• Density: 1.708
• Boiling Point: 493°C at 760 mmHg
• Flash Point: 252°C
• Refractive Index: 1.713
• PSA: 86.63